Cas no 54845-33-9 (2,5-bis(2-methylpropyl)thiophene)

• Product Name: 2,5-bis(2-methylpropyl)thiophene
• CAS No: 54845-33-9
• MF: C₁₂H₂₀S
• MW: 196.352202415466
• CID: 1006194
• PubChem ID: 592714
• Update Time: 2025-04-20

2,5-bis(2-methylpropyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(2-methylpropyl)thiophene
• 2,5-Bisisobutylthiophene
• 54845-33-9
• 2,5-Diisobutylthiophene #
• SCHEMBL10024837
• 2,5-di-(2-methylpropyl)-thiophene
• Thiophene, 2,5-bis(2-methylpropyl)-
• DB-313130
• DUKLFSDDEVHMJB-UHFFFAOYSA-N

• Inchi： 1S/C12H20S/c1-9(2)7-11-5-6-12(13-11)8-10(3)4/h5-6,9-10H,7-8H2,1-4H3
• InChI Key： DUKLFSDDEVHMJB-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CC(C)C)CC(C)C

Computed Properties

• Exact Mass: 196.12857181g/mol
• Monoisotopic Mass: 196.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų